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Compound of Interest

Compound Name: 1-Chlorophthalazine

Cat. No.: B019308 Get Quote

Technical Guide to the Physical Properties of 1-
Chlorophthalazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Chlorophthalazine, a key intermediate in pharmaceutical synthesis. The document outlines its

melting and boiling points, details the experimental methodologies for their determination, and

presents a logical workflow from its synthesis to its application in drug discovery.

Core Physical Properties
1-Chlorophthalazine is a solid at room temperature, typically appearing as a pale yellow to

yellow crystalline powder.[1] Its solubility profile indicates it is insoluble in water but soluble in

organic solvents such as dichloromethane, ethanol, and methanol.[2]

Quantitative Data Summary
The physical properties of 1-Chlorophthalazine are summarized in the table below. It is

important to note that while the melting point is well-defined, the boiling point is often a

predicted value and may vary between sources.
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Physical Property Value Source

Melting Point 108-116 °C [1]

109-112 °C [3]

Boiling Point 364.3 ± 15.0 °C (Predicted) [3]

414.5 °C at 760 mmHg [4]

Molecular Formula C₈H₅ClN₂ [5]

Molecular Weight 164.59 g/mol [5]

Appearance
Pale yellow to yellow crystals

or powder
[1]

Solubility

Insoluble in water; Soluble in

dichloromethane, ethanol,

methanol

[2]

Experimental Protocols
Precise determination of physical properties is critical for the identification and purity

assessment of chemical compounds. The following sections describe standard laboratory

protocols for measuring the melting and boiling points of solid organic compounds like 1-
Chlorophthalazine.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

melting point can be determined using a melting point apparatus, such as a Mel-Temp or a

Thiele tube.

Methodology using a Melting Point Apparatus:

Sample Preparation: A small amount of the dry, finely powdered 1-Chlorophthalazine is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. A thermometer is positioned to accurately measure the temperature of the block.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure

thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire sample becomes a clear liquid (the

completion of melting) are recorded. This range is reported as the melting point.

Boiling Point Determination
The boiling point of a substance is the temperature at which its vapor pressure equals the

pressure of the gas above it. As 1-Chlorophthalazine is a solid at room temperature, its boiling

point is significantly higher and often determined under reduced pressure to prevent

decomposition. The values reported are often predictions from computational models.

However, an experimental determination for a high-boiling solid that is stable at its boiling point

can be performed using the following method.

Methodology using a Thiele Tube:

Sample Preparation: A small amount of 1-Chlorophthalazine is placed in a small test tube

(fusion tube).

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the sample.

Apparatus Setup: The fusion tube is attached to a thermometer and immersed in a Thiele

tube containing a high-boiling liquid (e.g., mineral oil or silicone oil). The Thiele tube's design

ensures uniform heating.

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the

capillary tube will slowly bubble out.

Observation: The heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat is then removed. The temperature at which the bubbling stops and
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the liquid just begins to enter the capillary tube is recorded as the boiling point.

Synthesis and Application Workflow
1-Chlorophthalazine is a valuable building block in synthetic organic chemistry, particularly in

the development of novel pharmaceutical agents. Its primary role is as a reactive intermediate

that can be readily modified to produce a variety of phthalazine derivatives. The following

diagram illustrates the logical workflow from the synthesis of 1-Chlorophthalazine to its

application in drug discovery and development.
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Caption: Workflow of 1-Chlorophthalazine in Drug Discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Chlorphthalazin, 97 %, Thermo Scientific Chemicals 1 g | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

2. Page loading... [guidechem.com]

3. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

4. Synthesis routes of 1-Chlorophthalazine [benchchem.com]

5. scbt.com [scbt.com]

To cite this document: BenchChem. [1-Chlorophthalazine physical properties melting point
boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019308#1-chlorophthalazine-physical-properties-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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